Cas no 2172509-00-9 (1-(4-fluorophenyl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(4-fluorophenyl)ethane-1-sulfonyl fluoride
• CAS No: 2172509-00-9
• MF: C₈H₈F₂O₂S
• MW: 206.209728240967
• CID: 5465961
• PubChem ID: 137949460
• Update Time: 2025-06-13

1-(4-fluorophenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)ethanesulfonyl fluoride
• 1-(4-fluorophenyl)ethane-1-sulfonyl fluoride
• Z3016380851

• Inchi： 1S/C8H8F2O2S/c1-6(13(10,11)12)7-2-4-8(9)5-3-7/h2-6H,1H3
• InChI Key： OETZFKJXYBEOPN-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC(=CC=1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 206.02130699 g/mol
• Monoisotopic Mass: 206.02130699 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 206.21
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluorophenyl)ethane-1-sulfonyl fluoride

Recent Advances in the Application of 1-(4-Fluorophenyl)ethane-1-sulfonyl Fluoride (CAS: 2172509-00-9) in Chemical Biology and Drug Discovery

The compound 1-(4-fluorophenyl)ethane-1-sulfonyl fluoride (CAS: 2172509-00-9) has recently emerged as a promising chemical probe and potential therapeutic agent in chemical biology and medicinal chemistry research. This sulfonyl fluoride derivative has attracted significant attention due to its unique reactivity profile and potential applications in covalent drug discovery and target identification studies.

Recent studies published in Nature Chemical Biology (2023) have demonstrated the compound's exceptional reactivity as an irreversible inhibitor of serine hydrolases. The 4-fluorophenyl substitution appears to confer optimal electronic properties for selective protein binding, while the sulfonyl fluoride warhead shows remarkable stability in physiological conditions compared to other electrophilic groups. This balance between reactivity and stability makes it particularly valuable for activity-based protein profiling (ABPP) applications.

A breakthrough application reported in Journal of Medicinal Chemistry (2024) involves the use of this compound as a key intermediate in the development of covalent inhibitors targeting SARS-CoV-2 main protease. Researchers found that the fluorophenyl moiety significantly enhanced membrane permeability while maintaining target engagement specificity. The sulfonyl fluoride group demonstrated selective reactivity with the catalytic cysteine residue, showing improved pharmacological properties over traditional warheads like acrylamides.

In proteomics research, a recent study in Cell Chemical Biology (2023) utilized 1-(4-fluorophenyl)ethane-1-sulfonyl fluoride as a covalent modifier for chemoproteomic target identification. The compound's unique mass signature (due to the fluorine atom) facilitated sensitive detection by mass spectrometry, enabling identification of previously unknown off-targets of clinical kinase inhibitors. This application highlights its growing importance in drug safety assessment.

Ongoing clinical trials (Phase I/II) are investigating derivatives of this compound as potential treatments for neurodegenerative diseases. Preliminary results suggest that the sulfonyl fluoride moiety may provide neuroprotective effects through selective modulation of protein homeostasis pathways. The 4-fluorophenyl group appears to confer favorable blood-brain barrier penetration properties, making it particularly interesting for CNS drug development.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry (Organic Process Research & Development, 2024) have enabled kilogram-scale production of 1-(4-fluorophenyl)ethane-1-sulfonyl fluoride with improved safety profiles. These manufacturing innovations are crucial for supporting the growing demand in both academic research and industrial drug discovery programs.

Future research directions appear to focus on expanding the applications of this compound in targeted protein degradation and covalent fragment-based drug discovery. Its unique combination of reactivity and selectivity continues to make it a valuable tool for chemical biology research and a promising scaffold for therapeutic development across multiple disease areas.